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Compound of Interest

Compound Name: OICR12694 TFA

Cat. No.: B13923551

Get Quote

BCL6 exerts its transcriptional repression by recruiting corepressor proteins, such as SMRT
and BCOR, to its BTB domain.[1] OICR12694 and its counterparts are designed to bind to a
lateral groove on the BCL6 BTB domain, thereby competitively inhibiting its interaction with
corepressors and reactivating the expression of BCL6 target genes.[1] This disruption of a
critical protein-protein interaction (PPI) is the primary mechanism driving their anti-lymphoma

activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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